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Initial investigations into the discovery and origin of "HL403" have revealed a significant

discrepancy between the nature of the subject and the requested in-depth technical guide for a

scientific audience. The term "HL403" does not appear to refer to a compound, molecule, or

biological entity within the scientific or biomedical literature that would warrant a whitepaper on

its signaling pathways, experimental protocols, and quantitative data for researchers and drug

development professionals.

Instead, search results indicate that "HL403" is a product designation for an industrial

component, specifically a Bonney Forge Class 800 1" Check Valve made from A105 carbon

steel.[1] This type of valve is a mechanical device used in piping systems to control the flow of

fluids.

Given this finding, the core requirements of the original request—including the summarization

of quantitative data into structured tables, detailing experimental protocols, and creating

diagrams of signaling pathways—cannot be fulfilled. The concepts of biological signaling

pathways, in vitro assays, and clinical trials are not applicable to an industrial valve.

Therefore, this document serves to clarify the identity of HL403 and explain the absence of the

requested scientific and technical data. The subsequent sections will briefly outline the

characteristics of the identified industrial component to provide context.
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The "HL403" designation corresponds to a specific model of a check valve manufactured by

Bonney Forge. Check valves, also known as non-return valves, are designed to allow fluid to

flow in only one direction, preventing backflow.

Key characteristics of the HL403 valve, as can be inferred from its designation, include:

Manufacturer: Bonney Forge, a known producer of industrial valves and fittings.

Product Type: Check Valve.

Class: 800. This is a pressure rating indicating the maximum pressure the valve can

withstand, defined by ASME B16.34.

Size: 1". This refers to the nominal pipe size to which the valve can be connected.

Material: A105. This is a standard designation for forged carbon steel used for piping

components.

Due to the industrial nature of this product, a scientific whitepaper as requested is not feasible.

The available information pertains to engineering specifications, materials science, and

industrial applications rather than biological or chemical research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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